Polylactic acid (PLA) is the bioplastic with the highest market share. However, it is mainly produced from first-generation feedstock and there are various inconsistencies in the literature in terms of its production and recycling processes, carbon footprint, and prices. The aim of this study is to compile and contrast these aspects and investigate second-generation PLA production from technical, economic, and ecological perspectives simultaneously. The comprehensive analyses also show the chances and challenges of originating a PLA supply chain in a specific region. Herein, the German Federal State of North Rhine-Westphalia (NRW) has been chosen as a region of interest. In addition to highlighting the industrial capabilities and synergies, the study quantifies and illustrates the locations of different suitable second-generation feedstocks in the region. However, the identified potentials can be challenged by various obstacles such as the high demand of bioresources, feedstock quality, spatial aspects, and logistics. Furthermore, the substantial price gap between PLA and fossil-based plastics can also discourage the investors to include PLA on their portfolios. Thus, the study also provides recommendations to overcome these obstacles and promote the regional value chains of bioplastics which may serve as prototype for other regions.

Here, the structural, optical, and adsorptive behaviors of Ni0.075-xMnxAl0.025(OH)2(CO3)0.0125·yH2O (Ni-Mn/Al) layered double hydroxides (LDHs) are investigated to capture fluoride from aqueous media. The 2D mesoporous plate-like Ni-Mn/Al LDHs are successfully prepared via a co-precipitation method. The molar ratio of divalent to trivalent cations is maintained at 3:1 and the pH at 10. The X-ray diffraction (XRD) results confirm that the samples consist of pure LDH phases with a basal spacing of 7.66 to 7.72 Å, corresponding to the (003) planes at 2θ of 11.47o and the average crystallite sizes of 4.13 to 8.67 nm. The plate-like Mn-doped Ni-Al LDH consists of many superimposed nanosheets with a size of 9.99 nm. Energy-dispersive X-ray and X-ray photoelectron spectroscopies confirm the incorporation of Mn2+ into the Ni-Al LDH. UV–vis diffuse reflectance spectroscopy results indicate that incorporating Mn2+ into LDH enhances its interaction with light. The experimental data from the batch fluoride adsorption studies are subjected to kinetic models such as pseudo-first order and pseudo-second order. The kinetics of fluoride retention on Ni-Mn/Al LDH obey the pseudo-second-order model. The Temkin equation well describes the equilibrium adsorption of fluoride. The results from the thermodynamic studies also indicate that fluoride adsorption is exothermic and spontaneous.

The obvious benefits derived from the increasing use of engineered nano-, new, and advanced materials and associated products have to be weighed out by a governance process against their possible risks. Differences in risk perception (beliefs about potential harm) among stakeholders, in particular nonscientists, and low transparency of the underlying decision processes can lead to a lack of support and acceptance of nano-, new, and other advanced material enabled products. To integrate scientific outcomes with stakeholders needs, this work develops a new approach comprising a nine-level, stepwise categorization and guidance system entitled “Knowledge, Information, and Data Readiness Levels” (KaRLs), analogous to the NASA Technology Readiness Levels. The KaRL system assesses the type, extent, and usability of the available data, information, and knowledge and integrates the participation of relevant and interested stakeholders in a cocreation/codesign process to improve current risk assessment, communication, and governance. The novelty of the new system is to communicate and share all available and relevant elements on material related risks in a user/stakeholder-friendly, transparent, flexible, and holistic way and so stimulate reflection, awareness, communication, and a deeper understanding that ultimately enables the discursive process that is needed for the sustainable risk governance of new materials.

An isotropic thermo-electrochemical cell is introduced with a high Seebeck coefficient (Se) of 3.3 mV K−1 that uses a ferricyanide/ferrocyanide/guanidinium-based agar-gelated electrolyte. A power density of about 20 µW cm−2 is achieved at a temperature difference of about 10 K, regardless of whether the heat source is on the top or bottom section of the cell. This behavior is very different from that of cells with liquid electrolytes, which exhibit high anisotropy, and for which high Se values are achieved only by heating the bottom electrode. The guanidinium-containing gelatinized cell does not exhibit steady-state operation, but its performance recovers when disconnected from the external load, suggesting that the observed power drop under load conditions is not due to device degeneration. The large Se value and isotropic properties can mean that the novel system represents a major advancement from the standpoint of harvesting of low-temperature heat, such as body heat and solar thermal heat.

The development and utilization of biodegradable plastics is an effective way to overcome environmental pollution caused by the disposal of non-degradable plastics. Recently, polybutylene succinate co-butylene adipate co-ethylene succinate co-ethylene adipate, (PBEAS) a biodegradable polymer with excellent strength and elongation, was developed to replace conventional nylon-based non-degradable fishing nets. The biodegradable fishing gear developed in this way can greatly contribute to inhibiting ghost fishing that may occur at the fishing site. In addition, by collecting the products after use and disposing of them in composting conditions, the environmental problem such as the leakage of microplastics strongly can be prevented. In this study, the aerobic biodegradation of PBEAS fishing nets under composting conditions is evaluated and the resulting changes in physicochemical properties are analyzed. The PBEAS fishing gear exhibits a mineralization rate of 82% in a compost environment for 45 days. As a result of physicochemical analysis, PBEAS fibers show a representative decrease in molecular weight and mechanical properties under composting conditions. PBEAS fibers can be used as eco-friendly biodegradable fishing gear that can replace existing non-degradable nylon fibers, and in particular, fishing gear collected after use can be returned to nature through biodegradation under composting conditions.

A newly developed technology, thermo-osmotic energy conversion (TOEC), is supposed to convert low-grade heat into power. However, the performance of existing TOEC experiments is deficient. This paper discusses the feasibility of strengthening TOEC by applying negative pressure to the feed liquid, which can reduce air pressure in the membrane pores and molecular diffusion resistance. Theoretical calculation shows that when the cooling and heating temperatures are 40 and 80 °C, respectively, and the transmembrane pressure difference is 5.0 MPa, the TOEC system with a negative pressure of 0.5 bar at the feed side can approach an efficiency of 3.01% and a power density of 16.85 W m−2, which increases by 20% and 27% compared with no negative pressure, respectively. Given the nonuniformity in the real system, computational fluid dynamics simulation is used to obtain the correction factor, which is then used to revise the theory prediction results for the first time. Moreover, a lab-scale experiment also proves that a negative pressure at the feed benefits the performance of the TOEC device. Overall, this research presents a feasible method to enhance a TOEC system, which may promote the development of a more-efficiently TOEC system for low-grade heat utilization.

In the recycling of retired lithium-ion batteries (LIBs), the cathode materials containing valuable metals should be first separated from the current collector aluminum foil to decrease the difficulty and complexity in the subsequent metal extraction. However, strong the binding force of organic binder polyvinylidene fluoride (PVDF) prevents effective separation of cathode materials and Al foil, thus affecting metal recycling. This paper reviews the composition, property, function, and binding mechanism of PVDF, and elaborates on the separation technologies of cathode material and Al foil (e.g., physical separation, solid-phase thermochemistry, solution chemistry, and solvent chemistry) as well as the corresponding reaction behavior and transformation mechanisms of PVDF. Due to the characteristic variation of the reaction systems, the dissolution, swelling, melting, and degradation processes and mechanisms of PVDF exhibit considerable differences, posing new challenges to efficient recycling of spent LIBs worldwide. It is critical to separate cathode materials and Al foil and recycle PVDF to reduce environmental risks from the recovery of retired LIBs resources. Developing fluorine-free alternative materials and solid-state electrolytes is a potential way to mitigate PVDF pollution in the recycling of spent LIBs in the EV era.

Solar evaporation is a facile and promising technology to efficiently utilize renewable energy for freshwater production and seawater desalination. Here, the fabrication of self-regenerating hydrogel composed of 2D-MXenes nanosheets embedded in perovskite La 0.6Sr 0.4Co 0.2Fe 0.8O3−δ (LSCF)/polyvinyl alcohol hydrogels for efficient solar-driven evaporation and seawater desalination is reported. The mixed dimensional LSCF/Ti3C2 composite features a localized surface plasmonic resonance effect in the polymeric network of polyvinyl alcohol endows excellent evaporation rates (1.98 kg m−2 h−1) under 1 k Wm−2 or one sun solar irradiation ascribed by hydrophilicity and broadband solar absorption (96%). Furthermore, the long-term performance reveals smooth mass change (13.33 kg m−2) during 8 h under one sun. The composite hydrogel prompts the dilution of concentrated brines and redissolves it back to water (1.2 g NaCl/270 min) without impeding the evaporation rate without any salt-accumulation. The present research offers a substantial opportunity for solar-driven evaporation without any salt accumulation in real-life applications.

Silver nanoparticles (AgNPs) prepared by green synthesis have a lot of potentials in various fields. Among them, as an antioxidant, antibacterial agent, and nanoprobe for the colorimetric detection of mercury (Hg2+) ions is thought to be the most important. The antibacterial, antioxidant, and colorimetric sensing potential of the greenly produced AgNPs utilizing Piper chaba stem extract are all predicted in this investigation. By using the disc diffusion method, the antibacterial activity of greenly produced AgNPs are assessed, and the findings are measured from the zone of inhibition (ZOI). It is revealed that the Staphylococcus aureus, Micrococcus spp., Escherichia coli, and Pseudomonas aeruginosa bacterial strains are significantly resisted by the greenly produced AgNPs. The antioxidant activity test of AgNPs reveals a considerable impact on free radical scavenging having the inhibitory concentration (IC50) is 1.13 mL (equivalent to 0.45 mg mL−1). Also, with a low limit of detection of 28 ppm, the resulting AgNPs are used as highly selective and economical colorimetric sensors for Hg2+ detection. The study's findings support the hypothesis that Piper chaba stems can serve as a source for the production of AgNPs with high antibacterial and antioxidant activity and usefulness for simple colorimetric readings of Hg2+.

The release of metformin, a drug used in the treatment of cancer and diabetes, from poly(2-hydroxyethyl methacrylate), pHEMA, hydrogel-based microneedle patches is demonstrated in vitro. Tuning the composition of the pHEMA hydrogels enables preparation of robust microneedle patches with mechanical properties such that they would penetrate skin (insertion force of a single microneedle to be ≈40 N). Swelling experiments conducted at 20, 35, and 60 °C show temperature-dependent degrees of swelling and diffusion kinetics. Drug release from the pHEMA hydrogel-based microneedles is fitted to various models (e.g., zero order, first order, second order). Such pHEMA microneedles have potential application for transdermal delivery of metformin for the treatment of aging, cancer, diabetes, etc.